Cas no 61445-95-2 (8-Oxabicyclo[3.2.1]oct-6-en-1-ol, 2,2,5-trimethyl-4-methylene-)

• Product Name: 8-Oxabicyclo[3.2.1]oct-6-en-1-ol, 2,2,5-trimethyl-4-methylene-
• CAS No: 61445-95-2
• MF: C₁₁H₁₆O₂
• MW: 180.243543624878
• CID: 479113
• PubChem ID: 71395817
• Update Time: 2025-04-19

8-Oxabicyclo[3.2.1]oct-6-en-1-ol, 2,2,5-trimethyl-4-methylene- Chemical and Physical Properties

Names and Identifiers

• 8-Oxabicyclo[3.2.1]oct-6-en-1-ol, 2,2,5-trimethyl-4-methylene-
• 1,4,4-trimethyl-2-methylidene-8-oxabicyclo[3.2.1]oct-6-en-5-ol
• 61445-95-2
• 2,2,5-Trimethyl-4-methylidene-8-oxabicyclo[3.2.1]oct-6-en-1-ol
• DTXSID60817419

• Inchi： 1S/C11H16O2/c1-8-7-9(2,3)11(12)6-5-10(8,4)13-11/h5-6,12H,1,7H2,2-4H3
• InChI Key： RFXLLODLBBMLNA-UHFFFAOYSA-N
• SMILES： O1C2(C)C=CC1(C(C)(C)CC2=C)O

Computed Properties

• Exact Mass: 180.11508
• Monoisotopic Mass: 180.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 29.5Ų

Experimental Properties

• PSA: 29.46